![molecular formula C6H8N6S B1372651 4-Amino-5-(1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol CAS No. 1152599-14-8](/img/structure/B1372651.png)
4-Amino-5-(1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol
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Overview
Description
4-Amino-5-(1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C6H8N6S and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Properties
- Antioxidant and Analgesic Activities : Schiff bases of 4-amino-1,2,4-triazole derivatives containing pyrazole have shown significant analgesic and antioxidant properties. This indicates potential applications in developing pain relief and antioxidant drugs (Karrouchi et al., 2016).
- Antibacterial, Anti-inflammatory, and Antioxidant Agents : Certain derivatives have exhibited remarkable anti-inflammatory and antioxidant activities, as well as significant antibacterial properties against pathogenic bacteria, suggesting their use in treating bacterial infections and inflammatory conditions (Kate et al., 2018).
- Antimicrobial Activity : Some derivatives have shown significant antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Isloor et al., 2009).
Synthesis and Reactivity
- Reactivity Properties : Studies on the synthesis, spectroscopic characterization, and reactive properties of Schiff bases containing 1,2,4-triazole and pyrazole rings have been conducted. These studies are essential for understanding how these compounds interact at a molecular level, which is crucial for drug design and development (Pillai et al., 2019).
Properties
IUPAC Name |
4-amino-3-(1-methylpyrazol-4-yl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N6S/c1-11-3-4(2-8-11)5-9-10-6(13)12(5)7/h2-3H,7H2,1H3,(H,10,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSUKBYRTJFEECC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NNC(=S)N2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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